Cas no 898763-76-3 (3,4-Dichloro-2'-(3-pyrrolinomethyl) benzophenone)

• Product Name: 3,4-Dichloro-2'-(3-pyrrolinomethyl) benzophenone
• CAS No: 898763-76-3
• MF: C₁₈H₁₅Cl₂NO
• MW: 332.223802804947
• MDL: MFCD03842899
• CID: 870656
• PubChem ID: 24725559
• Update Time: 2025-06-10

3,4-Dichloro-2'-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• (3,4-dichlorophenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• 3,4-DICHLORO-2'-(3-PYRROLINOMETHYL) BENZOPHENONE
• DTXSID20643953
• 1-{[2-(3,4-dichlorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• AKOS016021086
• MFCD03842899
• (3,4-Dichlorophenyl){2-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• (3,4-Dichlorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• 3,4-DICHLORO-2'-(3-PYRROLINOMETHYL)BENZOPHENONE
• 898763-76-3
• 3,4-Dichloro-2'-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03842899
• Inchi： 1S/C18H15Cl2NO/c19-16-8-7-13(11-17(16)20)18(22)15-6-2-1-5-14(15)12-21-9-3-4-10-21/h1-8,11H,9-10,12H2
• InChI Key： VTBJXCJNLDHVOM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1=CC=CC=C1CN1CC=CC1)=O)Cl

Computed Properties

• Exact Mass: 331.05300
• Monoisotopic Mass: 331.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.53410

Additional information on 3,4-Dichloro-2'-(3-pyrrolinomethyl) benzophenone

Comprehensive Overview of 3,4-Dichloro-2'-(3-pyrrolinomethyl) benzophenone (CAS No. 898763-76-3)

3,4-Dichloro-2'-(3-pyrrolinomethyl) benzophenone, with the CAS number 898763-76-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often abbreviated for convenience, belongs to the benzophenone derivative family, which is widely recognized for its versatile applications in medicinal chemistry and material science. The presence of both dichloro and pyrrolinomethyl functional groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic pathways.

In recent years, the demand for benzophenone derivatives has surged due to their role in developing novel therapeutics and advanced materials. Researchers are particularly interested in 3,4-Dichloro-2'-(3-pyrrolinomethyl) benzophenone for its potential applications in drug discovery, especially in targeting specific enzymatic pathways. The compound's unique structure allows it to interact with biological targets, making it a candidate for further investigation in cancer research and neurodegenerative disease studies. These areas align with current health and wellness trends, where precision medicine and targeted therapies dominate scientific discourse.

From a synthetic chemistry perspective, CAS 898763-76-3 is often explored for its structure-activity relationship (SAR) properties. The dichloro substitution at the 3,4 positions and the pyrrolinomethyl side chain contribute to its electronic and steric characteristics, which are critical for optimizing molecular interactions. This has led to its inclusion in high-throughput screening libraries, where researchers aim to identify lead compounds for various therapeutic areas. The compound's lipophilicity and hydrogen-bonding capacity further enhance its suitability for drug design.

Beyond pharmaceuticals, 3,4-Dichloro-2'-(3-pyrrolinomethyl) benzophenone has potential applications in material science, particularly in the development of photoactive polymers and organic semiconductors. Its ability to absorb UV light and participate in electron transfer processes makes it a candidate for optoelectronic devices, a field experiencing rapid growth due to the demand for renewable energy solutions. This aligns with the global focus on sustainability and green chemistry, where researchers seek eco-friendly alternatives for traditional materials.

For those searching for "benzophenone derivatives uses" or "CAS 898763-76-3 applications", this compound represents a bridge between academic research and industrial innovation. Its synthesis, while requiring expertise in organic chemistry, is well-documented in peer-reviewed journals, making it accessible to researchers worldwide. The compound's stability under standard laboratory conditions also adds to its practicality, ensuring consistent results in experimental settings.

In conclusion, 3,4-Dichloro-2'-(3-pyrrolinomethyl) benzophenone (898763-76-3) is a multifaceted compound with promising applications across multiple scientific disciplines. Its relevance to drug discovery, material science, and sustainable technology positions it as a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical solutions for modern challenges.